tert-butyl 6-(methyl-(7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-1,4-oxazepane-4-carboxylate

• Molecular Formula: C24H31N5O5S
• Molecular Weight: 501.6 g/mol
• IUPAC Name: tert-butyl 6-[methyl-[7-(4-methylphenyl)sulfonylpyrrolo[2,3-d]pyrimidin-4-yl]amino]-1,4-oxazepane-4-carboxylate
• InChI: InChI=1S/C24H31N5O5S/c1-17-6-8-19(9-7-17)35(31,32)29-11-10-20-21(25-16-26-22(20)29)27(5)18-14-28(12-13-33-15-18)23(30)34-24(2,3)4/h6-11,16,18H,12-15H2,1-5H3
• InChI Key: INCYUYINNAYHTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2N=CN=C3N(C)C4CN(CCOC4)C(=O)OC(C)(C)C

Description

Tert-butyl 6-(methyl-(7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-1,4-oxazepane-4-carboxylate is a useful research compound. Its molecular formula is C24H31N5O5S and its molecular weight is 501.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-7-(toluene-4-sulfonyl)-7H-pyrrolo[2,3-d]pyrimidine (110 mg (0.36 mmol) 107.a, of tert-butyl 6-(methylamino)-1,4-oxazepane-4-carboxylate (84 mg (0.36 mmol) X.3, and DIEA (0.127 mL (0.730 mmol) in DMF (2.8 mL) was heated at 90° C. in a sealed tube for 18 hr. The mixture was diluted with H2O and extracted with EtOAc (2×). The combined organics were washed with H2O and brine, dried over MgSO4, filtered, and concentrated in vacuo, absorbing onto 4 g SiO2. Purification by flash column chromatography (ISCO 24 g SiO2, 10% EtOAc/hexanes then gradient to 80% EtOAc/hexanes) afforded tert-butyl 6-(methyl-(7-tosyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-1,4-oxazepane-4-carboxylate (0.142 g) 107.4 as a yellow glassy solid. LCMS (ESI) m/z: 502.20 [M+H]+.